2-[(2,6-dichlorobenzyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H12Cl2F3NOS/c17-12-5-3-6-13(18)10(12)8-24-9-15(23)22-14-7-2-1-4-11(14)16(19,20)21/h1-7H,8-9H2,(H,22,23)
• InChI Key: XWZCVGSXDSLAEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C16H12Cl2F3NOS
• Molecular Weight: 394.2 g/mol

Description

2-[(2,6-dichlorobenzyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide is a chemical compound that belongs to the class of thioacetamide derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

2-[(2,6-dichlorobenzyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities in animal models. It has also been investigated for its potential use as a drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 2-[(2,6-dichlorobenzyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX), which is an enzyme involved in the production of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in the regulation of inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been reported to possess antioxidant and neuroprotective properties. However, further studies are required to elucidate the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

2-[(2,6-dichlorobenzyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent pharmacological effects at low concentrations. However, it has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-[(2,6-dichlorobenzyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide. One of the most promising areas of investigation is its potential use as a drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Further studies are required to elucidate the exact mechanism of action and to optimize the pharmacokinetic and pharmacodynamic properties of this compound. Additionally, the development of more efficient synthesis methods and the investigation of its potential applications in other fields, such as materials science and catalysis, are also promising areas of research.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are required to fully understand the potential of this compound and to optimize its properties for various applications.